Cas no 1159-93-9 (11H-Dibenzo[b,e][1,4]diazepin-11-one,7-chloro-10-[2-(dimethylamino)ethyl]-5,10-dihydro-)
1159-93-9 structure
Product Name:11H-Dibenzo[b,e][1,4]diazepin-11-one,7-chloro-10-[2-(dimethylamino)ethyl]-5,10-dihydro-
CAS No:1159-93-9
MF:C17H18ClN3O
MW:315.797322750092
CID:146914
PubChem ID:14396
Update Time:2025-04-19
11H-Dibenzo[b,e][1,4]diazepin-11-one,7-chloro-10-[2-(dimethylamino)ethyl]-5,10-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 11H-Dibenzo[b,e][1,4]diazepin-11-one,7-chloro-10-[2-(dimethylamino)ethyl]-5,10-dihydro-
- 2-chloro-5-[2-(dimethylamino)ethyl]-11H-benzo[b][1,4]benzodiazepin-6-one
- 10,11-Dihydro-11-oxo-5H-dibenzo(b,e)(1,4)diazepine, 7-chloro-10-(2'-(dimethylamino)ethyl)-
- 5H-Dib
- 7-Chlor-10-beta-dimethylamino-aethyl-10,11-dihydro-11-oxo-5H-dibenzo(b,e)(1,4)diazepin
- 7-Chloro-10-(2-(dimethylamino)ethyl)-5,10-dihydro-11H-dibenzo(b,e)(1,4)diazepin-11-one
- BRN 0895864
- Clobenzepam
- Clobenzepam [INN]
- Clobenzepamum
- Clobenzepamum [INN-Latin]
- Tarpan
- UNII-0O6W0NP518
- WA 172
- 5H-Dibenzo(b,e)(1,4)diazepin-11-one, 10,11-dihydro-7-chloro-10-(2-(dimethylamino)ethyl)-
- 0O6W0NP518
- Q5134760
- 1159-93-9
- SCHEMBL142326
- DTXSID50151218
- CHEBI:135352
- CHEMBL2104007
- NS00100933
- CLOBENZEPAM [MI]
-
- Inchi: 1S/C17H18ClN3O/c1-20(2)9-10-21-16-8-7-12(18)11-15(16)19-14-6-4-3-5-13(14)17(21)22/h3-8,11,19H,9-10H2,1-2H3
- InChI Key: IDWVKNARDDZONS-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)NC1C=CC=CC=1C(N2CCN(C)C)=O
Computed Properties
- Exact Mass: 315.11404
- Monoisotopic Mass: 315.11384
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 3.2
- Topological Polar Surface Area: 35.6
Experimental Properties
- Density: 1.227
- Melting Point: 165-166°
- Boiling Point: 490°Cat760mmHg
- Flash Point: 250.1°C
- Refractive Index: 1.6
- PSA: 35.58
11H-Dibenzo[b,e][1,4]diazepin-11-one,7-chloro-10-[2-(dimethylamino)ethyl]-5,10-dihydro- Related Literature
-
1. Identification of primary free radicals in trehalose dihydrate single crystals X-irradiated at 10 KMihaela Adeluta Tarpan,Hendrik De Cooman,Einar Sagstuen,Michel Waroquier,Freddy Callens Phys. Chem. Chem. Phys. 2011 13 11294
-
2. Book reviewsB. Flaherty,R. A. Morton Analyst 1972 97 79
1159-93-9 (11H-Dibenzo[b,e][1,4]diazepin-11-one,7-chloro-10-[2-(dimethylamino)ethyl]-5,10-dihydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk